Cas no 157101-77-4 (7-Hydroxy-4-(methoxymethyl)coumarin)

7-Hydroxy-4-(methoxymethyl)coumarin Properties

Names and Identifiers

• 7-Hydroxy-4-(methoxymethyl)coumarin
• 7-Hydroxy-4-methoxymethylcoumarin
• 7-hydroxy-4-(methoxymethyl)-2H-chromen-2-one
• AC1NU2CP
• ACMC-20alx1
• CHEMBL592524
• Oprea1_662014
• BUTTPARK 20\02-69
• 7-HYDROXY-4-METHOXYMETHYL-CHROMEN-2-ONE
• DTXSID90419829
• 7-hydroxy-4-methoxymethylcoumarin, AldrichCPR
• 2H-1-Benzopyran-2-one, 7-hydroxy-4-(methoxymethyl)-
• FT-0676133
• BDBM50305311
• AB02205
• 7-hydroxy-4-(methoxymethyl)chromen-2-one
• SCHEMBL5138108
• 157101-77-4
• PRVOZGKAZHXKMM-UHFFFAOYSA-N
• MFCD00052607
• CS-0318485
• FS-5354
• AKOS015856557
• FT-0659441
• DB-073649
• STL512898
• CHEBI:231290
• 7-Hydroxy-4-methoxy methylcoumarin (Daphnetin 7-methyl ether)
• +Expand

• MDL： MFCD00052607
• InChIKey： PRVOZGKAZHXKMM-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H10O4/c1-14-6-7-4-11(13)15-10-5-8(12)2-3-9(7)10/h2-5,12H,6H2,1H3
• SMILES： COCC1=CC(=O)OC2=C1C=CC(=C2)O

Computed Properties

• Exact Mass: 206.0579
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 206.05790880g/mol
• Heavy Atom Count: 15
• Complexity: 284
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 5
• Surface Charge: 0
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• LogP: 1.64500
• PSA: 55.76
• Refractive Index: 1.584
• Boiling Point: 392.8±42.0 °C at 760 mmHg
• Melting Point: 126-128°C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C
• Flash Point: 158.8±21.4 °C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.3±0.1 g/cm3